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Compound of Interest

3,5-Dimethyl-4'-iodo-4-
Compound Name:

methoxybenzophenone
CAS No.: 951884-49-4
Cat. No.: B1359032

Get Quote

Introduction & Chemical Identity

3,5-Dimethyl-4'-iodo-4-methoxybenzophenone is a unsymmetrical benzophenone derivative
characterized by a sterically hindered methoxy ring and a reactive aryl-iodide ring. It serves as
a critical scaffold in the synthesis of bioactive compounds, particularly thyromimetics or
fenofibrate analogues, where the iodine atom provides a handle for further functionalization.

Structural Specifications
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Property Detail
4-iodophenyl)(4-methoxy-3,5-
IUPAC Name (_ phenyl)( Y
dimethylphenyl)methanone
Molecular Formula Ci6H15102
Molecular Weight 366.19 g/mol
Monoisotopic Mass 366.0117 Da
Not widely listed; treat as Novel Chemical Entity
CAS Number

(NCE)

) - Aryl lodide (Reactive), Aryl Ether, Di-ortho-
Key Functionalities ]
methyl (Steric bulk), Ketone

Physicochemical Profiling

Note: Values below are derived from structure-property relationship (SPR) modeling of
analogous benzophenones.

o Appearance: Off-white to pale yellow crystalline solid (Aryl iodides often exhibit yellowing due
to trace iodine liberation).

 Solubility:
o High: Dichloromethane (DCM), Chloroform, DMSO, THF.
o Moderate: Methanol, Acetonitrile.
o Insoluble: Water.[1]

e LogP (Predicted): ~5.2 (Highly Lipophilic).

e Melting Point (Predicted): 95°C — 115°C.

Spectroscopic Characterization Protocols

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.chemicalbook.com/synthesis/4-4-dimethoxybenzophenone.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

This section details the expected spectral signatures required to validate the compound's
identity.

Nuclear Magnetic Resonance (NMR)

Solvent: CDCIs (Chloroform-d) is recommended for optimal resolution of aromatic protons.

H NMR (400 MHz, CDCIs) Prediction & Logic

The spectrum displays three distinct spin systems.
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Chemical Shift

( T . . Mechanistic
Multiplicity Integration Assignment .
Insight

» Ppm)

Deshielded by
Doublet ( H-2', H-6' (lodo the carbonyl
7.82 2H . _
Hz) ring) anisotropy (ortho

position).

Deshielded by
the lodine atom
(heavy atom

effect) and

Doublet ( H-3" H-5' (lodo cart?t?nyl para-
7.80 2H , position. Note:

Hz) o) These doublets
may overlap
significantly
forming an

AA'BB' system.

Isolated aromatic
protons.
Deshielded by
C=0, but

7.55 Singlet oH H-2, H-6 shielded relative

(Dimethyl ring) to the iodo-ring

due to the
electron-donating
methoxy/methyl

groups.

) Characteristic
3.78 Singlet 3H -OCHs ]
methoxy shift.

Benzylic methyls,
slightly
deshielded by

the aromatic ring.

2.30 Singlet 6H -CHs (x2)
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C NMR (100 MHz, CDCIs) Key Signals
e Carbonyl (C=0): ~195 ppm.

e Aromatic C-O: ~160 ppm (C-4).

e Aromatic C-I: ~100 ppm (C-4"). Diagnostic Peak: Carbon attached to lodine is significantly
upfield due to the heavy atom effect.

e Aliphatic: ~60 ppm (-OCHs), ~16 ppm (-CHs3).
Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) or KBr Pellet.

e 1650-1660 cm~1 (Strong): C=0 Stretching (Diaryl ketone). Lower frequency than alkyl
ketones due to conjugation.

e 1250 cm~? (Strong): C-O-C Asymmetric stretch (Aryl alkyl ether).

e ~800-600 cm~1: C-I stretch (often weak/fingerprint) and aromatic C-H out-of-plane bending.

Mass Spectrometry (LC-MS/GC-MS)
lonization: ESI+ (Electrospray) or El (Electron Impact).

e Molecular lon:

366

« |sotopic Pattern: lodine is monoisotopic (
[). No M+2 peak (unlike CI/Br).
o Fragmentation (EI):

o 231 (Loss of 1? Unlikely first).

o 215 (Acylium ion: 3,5-dimethyl-4-methoxybenzoyl cation).
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o 231 (4-iodobenzoyl cation).

o Key Check: Look for the loss of 127 Da (lodine radical) if high energy is applied.

Purity Analysis Protocol (HPLC)

Due to the high lipophilicity (LogP > 5), a strong organic gradient is required to elute the

compound.

Method Parameters

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).

Flow Rate: 1.0 mL/min.

) and 280 nm.

Temperature: 30°C.

Mobile Phase A: Water + 0.1% Formic Acid.

Detection: UV @ 254 nm (Benzophenone

Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.

Gradient Table

Time (min) % A (Water) % B (ACN) Event

0.0 90 10 Equilibration

2.0 20 10 Injection / Hold

12.0 5 95 Ramp to High Organic
Wash (Elute

15.0 5 95 _ N
lipophilics)

15.1 20 10 Re-equilibration

20.0 90 10 Stop
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Expected Retention: The compound will elute late (approx. 10—12 min) due to the iodine and
methyl groups increasing hydrophobicity.

Visual Workflows & Diagrams
Analytical Decision Matrix

The following diagram illustrates the logical flow for characterizing this specific intermediate.
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Crude 3,5-Dimethyl-4'-iodo-4-methoxybenzophenone

Solubility Check
(DCM vs MeOH)

TLC Screening
(Hex:EtOAc 8:2)

Flash Chromatography
(Silica Gel)

Structural Confirmation

1H & 13C NMR

(Confirm Regiochemistry) (Confirm MW 366) (>98% Target)

LC-MS (ESI+) HPLC Purity

Pass Criteria?

Release for Coupling Re-crystallize
(Suzuki/Heck) (EtOH/Hexane)

Click to download full resolution via product page

Caption: Analytical workflow ensuring structural integrity and purity before downstream

application.
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Fragmentation Pathway (Mass Spec Logic)

Understanding the fragmentation helps confirm the correct isomer (3,5-dimethyl placement).

Fragment A
[4-1-Ph-CO]+
m/z 231

Fragment B
[3,5-Me2-4-OMe-Ph]+
m/z 135

Molecular lon
[M]+ m/z 366

Alpha-Cleavage
(at Carbonyl)
Fragment C
[3,5-Me2-4-OMe-Ph-CO]+
m/z 163

Fragment D
[4-1-Ph]+
m/z 203

Click to download full resolution via product page

Caption: Predicted EI-MS fragmentation pattern. Path 1 is favored if the charge stabilizes on
the benzoyl fragment.

Synthesis & Handling Notes
Synthesis Context

This molecule is typically synthesized via Friedel-Crafts Acylation:
* Reactants: 2,6-Dimethylanisole + 4-lodobenzoyl chloride.
¢ Catalyst: Aluminum Chloride (

) or

¢ Critical Control: Temperature must be kept low (
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) initially to prevent de-methylation of the methoxy group (conversion to phenol).

Stability & Storage

 Light Sensitivity: Aryl iodides are photosensitive. Store in amber vials.

o Oxidation: The electron-rich dimethyl-methoxy ring is susceptible to oxidation over long
periods. Store under Nitrogen/Argon at 4°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. 4,4'-Dimethoxybenzophenone synthesis - chemicalbook [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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